Allopregnanolone-d4

Specification

• CAS No.: 203805-85-0
• Molecular Formula: C21H30O2D4
• Molecular Weight: 322.53
• IUPAC Name: 1-[(3R,5S,8R,9S,10S,13S,14S,17S)-1,2,2,3-tetradeuterio-3-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14-,15+,16-,17+,18-,19-,20-,21+/m0/s1/i8D2,10D,15D/t10?,14-,15+,16-,17+,18-,19-,20-,21+
• SMILES: CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C

Introduction

Chemical Identity and Structure

Basic Chemical Properties

Allopregnanolone-d4 is a deuterium-labeled version of allopregnanolone, containing four deuterium atoms strategically incorporated into its molecular structure. The compound is characterized by the following properties:

Property	Value
CAS Number	203805-85-0
Molecular Formula	C21H30O2D4
Molecular Weight	322.53 g/mol
IUPAC Name	1-[(3R,5S,8R,9S,10S,13S,14S,17S)-1,2,2,3-tetradeuterio-3-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
PubChem CID	129627426
Purity (Research Grade)	> 95%

The structural composition features four deuterium atoms strategically positioned to maintain the chemical behavior of allopregnanolone while providing a distinct mass spectrometric profile.

Structural Characteristics

Allopregnanolone-d4 maintains the core steroid structure of allopregnanolone, which is a naturally occurring neurosteroid derived from progesterone. The deuterium atoms are incorporated at specific positions (1,2,2,3) of the steroid backbone, creating a mass shift that allows for clear differentiation from endogenous allopregnanolone during analytical procedures. This strategic labeling ensures that the compound retains identical chemical behavior while providing a distinguishable mass signature.

Applications in Analytical Chemistry

Role as an Internal Standard

The primary application of allopregnanolone-d4 is as an internal standard in quantitative analytical chemistry, particularly in assays designed to measure endogenous allopregnanolone levels. As an internal standard, it serves several critical functions:

• Compensation for sample processing losses

• Correction for extraction efficiency variations

• Normalization of instrument response fluctuations

• Provision of consistent reference points for calibration curves

These functions make allopregnanolone-d4 essential for accurate quantification of allopregnanolone in complex biological matrices.

Research Applications in Neurosteroid Studies

Stress-Related Psychiatric Conditions

Investigations into stress-related conditions have also benefited from allopregnanolone-d4 as an analytical tool. In studies examining premenstrual dysphoric disorder (PMDD), researchers have used this compound as an internal standard to accurately measure allopregnanolone levels during stress response testing.

One particular study demonstrated a significant association between baseline allopregnanolone levels and high-frequency heart rate variability changes during stress in women with PMDD, where precise quantification facilitated by allopregnanolone-d4 was essential for establishing this relationship.

Analytical Methods Using Allopregnanolone-d4

Liquid Chromatography-Mass Spectrometry

Ultra-performance liquid chromatography tandem mass spectrometry (UPLC-MS/MS) represents one of the most advanced techniques for neurosteroid analysis, with allopregnanolone-d4 serving as the internal standard of choice. This methodology typically involves:

• Sample preparation with addition of a precise amount of allopregnanolone-d4

• Extraction of steroids from biological matrices

• Chromatographic separation of components

• Mass spectrometric detection and quantification using the deuterated internal standard as reference

The use of allopregnanolone-d4 in these protocols has dramatically improved the accuracy and reproducibility of allopregnanolone measurements in research settings.

Quality Control and Method Validation

Allopregnanolone-d4 plays a crucial role in method validation for neurosteroid analysis. Researchers utilize this compound to establish:

• Limits of detection and quantification

• Linear dynamic range

• Recovery rates

• Inter- and intra-assay precision

• Matrix effects assessment

These validation parameters ensure that analytical methods for measuring allopregnanolone in biological samples maintain scientific rigor and reproducibility.

Significance in Neurosteroid Research Context

Allopregnanolone and Neurological Function

The measurement of allopregnanolone, facilitated by allopregnanolone-d4, has significant implications for understanding brain function. Allopregnanolone itself is a potent positive allosteric modulator of GABA-A receptors, influencing inhibitory neurotransmission in the brain. Research has established several important neurobiological functions of allopregnanolone that highlight the importance of accurate measurement:

• Neuroprotection against excitotoxicity

• Enhancement of myelination

• Promotion of neurogenesis

• Reduction of inflammation

• Prevention of apoptosis

Precise quantification of allopregnanolone using allopregnanolone-d4 as an internal standard has helped elucidate these functions and their potential relevance to neurological disorders.

Clinical Research Applications

In clinical research, allopregnanolone-d4 has enabled investigations into allopregnanolone alterations across various conditions. Studies have identified decreased allopregnanolone levels in several contexts:

• Temporal cortex tissue in Alzheimer's disease patients

• Prefrontal cortex in male Alzheimer's disease patients

• Serum and plasma in peripheral measurements

• Association with APOE4 allele carriers, a known risk factor for Alzheimer's disease

These findings suggest potential diagnostic or therapeutic applications for allopregnanolone measurements, with allopregnanolone-d4 serving as a critical tool for reliable quantification.

Storage Parameter	Recommendation
Temperature	-20°C (freezer storage)
Protection	Light-protected containers
Solvent	Typically supplied as powder or in non-aqueous solvents
Stability	Stable under recommended storage conditions

Proper handling and storage are essential to maintain the compound's effectiveness as an internal standard in analytical procedures.